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Compound of Interest

Compound Name:
Ethyl 5-iodo-2-

morpholinobenzoate

Cat. No.: B3184487 Get Quote

An In-depth Technical Guide to Ethyl 5-iodo-2-
morpholinobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-iodo-2-
morpholinobenzoate, a molecule of interest in medicinal chemistry and drug discovery. Due to

the limited availability of direct experimental data for this specific compound, this document

outlines a plausible synthetic pathway, presents key physicochemical properties of a closely

related precursor, and offers detailed experimental protocols for analogous reactions.

Molecular Structure and CAS Number
As of the latest data, a specific CAS number for Ethyl 5-iodo-2-morpholinobenzoate has not

been assigned in major chemical databases. The molecular structure consists of a benzoate

core, substituted with an ethyl ester group, a morpholine ring at the 2-position, and an iodine

atom at the 5-position.

Molecular Formula: C₁₃H₁₆INO₃ Molecular Weight: 377.18 g/mol Canonical SMILES:

CCOC(=O)C1=C(C=C(I)C=C1)N2CCOCC2
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While experimental data for the title compound is not readily available, the properties of its non-

iodinated precursor, Ethyl 2-morpholinobenzoate, provide a useful reference.

Property
Value (for Ethyl 2-
morpholinobenzoate)

Predicted Value (for Ethyl
5-iodo-2-
morpholinobenzoate)

CAS Number 192817-79-1[1] Not Assigned

Molecular Formula C₁₃H₁₇NO₃ C₁₃H₁₆INO₃

Molecular Weight 235.28 g/mol [1] 377.18 g/mol

Appearance -
Likely a solid at room

temperature

Boiling Point -
Expected to be significantly

higher than the precursor

Melting Point -
Expected to be higher than the

precursor

Solubility -

Likely soluble in organic

solvents like dichloromethane,

ethyl acetate, and methanol

Proposed Synthetic Pathway
A plausible two-step synthesis for Ethyl 5-iodo-2-morpholinobenzoate is proposed, starting

from commercially available reagents. The pathway involves a Buchwald-Hartwig amination

followed by an electrophilic iodination.
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Step 1: Buchwald-Hartwig Amination

Step 2: Electrophilic Iodination

Ethyl 2-bromobenzoate

Ethyl 2-morpholinobenzoate

Pd Catalyst,
Ligand, Base

Morpholine

Ethyl 2-morpholinobenzoate

Ethyl 5-iodo-2-morpholinobenzoate

Acidic Conditions

Iodinating Agent
(e.g., I₂, HIO₃)
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Starting Materials:
Ethyl 2-bromobenzoate,

Morpholine, Iodine

Buchwald-Hartwig Amination

Ethyl 2-morpholinobenzoate

Electrophilic Iodination

Crude Ethyl 5-iodo-2-
morpholinobenzoate

Purification
(Column Chromatography/

Recrystallization)

Pure Ethyl 5-iodo-2-
morpholinobenzoate

Structural Characterization:
- NMR (¹H, ¹³C)

- Mass Spectrometry (MS)
- Infrared Spectroscopy (IR)

Purity Analysis:
- HPLC

- Elemental Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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